Cas no 7545-50-8 (3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone)

3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone structure
7545-50-8 structure
Product Name:3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone
CAS No:7545-50-8
MF:C12H12N2O4S
MW:280.299681663513
MDL:MFCD00025181
CID:47553
PubChem ID:87558504
Update Time:2025-04-18

3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone Chemical and Physical Properties

Names and Identifiers

    • 4,4'-sulphonylbis[2-aminophenol]
    • BIS(3-AMINO-4-HYDROXYPHENYL) SULFONE
    • BIO-FARMA BF003087
    • 3,3'-DIAMINO-4,4'-DIHYDROXYDIPHENYL SULFONE
    • 2-Amino-4-[(3-amino-4-hydroxyphenyl)-sulfonyl]phenol
    • Bis(3-amino-4-hydroxyphenyl) sulfone （BAS）
    • 4,4'-Sulfonylbis(2-aminophenol)
    • 3-Amino-4-hydroxyphenyl sulfone
    • 2-Amino-4-[(3-amino-4-hydroxybenzene)sulfonyl]phenol
    • Bis(3-amino-4-hydroxyphenyl)sulfone
    • 2-amino-4-[(3-amino-4-hydroxyphenyl)sulfonyl]phenol
    • 4,4'-Sulphonylbis(2-aminophenol)
    • NSC155173
    • Phenol, 4,4'-sulfonylbis[2-amino-
    • 2-amino-4-(3-amino-4-hydroxybenzenesulfonyl)phenol
    • 2-amino-4-(3-amino-4-hydroxyphenyl)sulfonylphenol
    • EU-0099868
    • 3,3'-diamino-4,4'-dihydroxydiphenylsulfone
    • Cambridge id 5105145
    • HMS2774C03
    • Oprea1_144507
    • SCHEMBL109925
    • 4,4 inverted exclamation mark -Sulfonylbis(2-aminophenol)
    • Oprea1_606502
    • EINECS 231-428-8
    • NSC-155173
    • H10866
    • FWR6XZJ9EA
    • AKOS000266219
    • 3-Amino-?4-?hydroxyphenyl Sulfone
    • KECOIASOKMSRFT-UHFFFAOYSA-N
    • DS-15330
    • 2,2'-Diamino-4,4'-sulfonyldiphenol
    • B2859
    • CHEMBL1566370
    • MLS000673851
    • A838419
    • CBDivE_002025
    • 7-[2-[[(3-chlorophenyl)-phenyl-methyl]amino]ethyl]-1,3-dimethyl-purine-2,6-dione;3,3'-Diamino-4,4'-dihydroxydiphenyl sulfone
    • MFCD00025181
    • DTXSID40226383
    • 7545-50-8
    • SY055412
    • CS-W014015
    • 2-amino-4-(3-amino-4-hydroxy-phenyl)sulfonyl-phenol
    • SMR000315092
    • NS00037709
    • NCGC00245961-01
    • 4,4'-Sulfonylbis[2-aminophenol]
    • NSC 155173
    • ALBB-006612
    • STK025810
    • DB-055959
    • 3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone
    • MDL： MFCD00025181
    • Inchi： 1S/C12H12N2O4S/c13-9-5-7(1-3-11(9)15)19(17,18)8-2-4-12(16)10(14)6-8/h1-6,15-16H,13-14H2
    • InChI Key： KECOIASOKMSRFT-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=C(C=1)N)O)(C1C=CC(=C(C=1)N)O)(=O)=O

Computed Properties

  • Exact Mass: 280.05200
  • Monoisotopic Mass: 280.051778
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 0.6
  • Topological Polar Surface Area: 135

Experimental Properties

  • Color/Form: Not available
  • Density: 1.564
  • Melting Point: 231°C(lit.)
  • Boiling Point: 596.9°C at 760 mmHg
  • Flash Point: 596.9 °C at 760 mmHg
  • Refractive Index: 1.717
  • PSA: 135.02000
  • LogP: 3.33820
  • Solubility: Not available

3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone Security Information

3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone Pricemore >>

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3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7545-50-8)3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone
Order Number:A838419
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:43
Price ($):183.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:7545-50-8)3,3'-Diamino-4,4'-dihydroxydiphenyl sulfone
Order Number:sfd21614
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7545-50-8)3,3-二氨基-4,4-二羟基二苯砜
Order Number:LE1692949
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com

3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7545-50-8)3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone
A838419
Purity:99%
Quantity:100g
Price ($):183.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:7545-50-8)3,3'-Diamino-4,4'-dihydroxydiphenyl sulfone
sfd21614
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email